Cas no 63084-42-4 (Baumycin C1)
Baumycin C1 is an anthracycline antibiotic derived from Streptomyces species, known for its potent antitumor and antibacterial properties. Structurally related to daunorubicin, it exhibits significant activity against Gram-positive bacteria and certain cancer cell lines. Its mechanism involves intercalation into DNA, inhibiting topoisomerase II and disrupting nucleic acid synthesis. Baumycin C1 is particularly noted for its stability under physiological conditions and its ability to generate reactive oxygen species, enhancing cytotoxic effects. Research applications include studying anthracycline resistance mechanisms and exploring novel chemotherapeutic agents. Its distinct chemical structure offers potential for derivatization to improve efficacy or reduce side effects.
Baumycin C1 structure
Product Name:Baumycin C1
CAS No:63084-42-4
MF:C28H29NO11
MW:555.529968976974
CID:958677
PubChem ID:14844814
Update Time:2025-06-06
Baumycin C1 Chemical and Physical Properties
Names and Identifiers
-
- (1S,3S)-3-acetyl-3,5,12-trihydroxy-10-methoxy-6,11-dioxo-1,2,3,4,6,11-hexahydrotetracen-1-yl 2,3,6-trideoxy-3-(formylamino)hexopyranoside
- (8S,10S)-8-Acetyl-7,8,9,10-tetrahydro-6,8,11-trihydroxy-1-methoxy-10-[(3-(formylamino)-2,3,6-trideoxy-α-L-lyxo-hexopyranosyl)oxy]-5,12-naphthacenedione
- N-Formyl daunorubicin
- Baumycin C1
- N-Formyldaunorubicin
- NSC 227012
- N-[(2S,3S,4S,6R)-6-[[(1S,3S)-3-acetyl-3,5,12-trihydroxy-10-methoxy-6,11-dioxo-2,4-dihydro-1H-tetracen-1-yl]oxy]-3-hydroxy-2-methyloxan-4-yl]formamide
- (8S,10S)-8-Acetyl-7,8,9,10-tetrahydro-6,8,11-trihydroxy-1-methoxy-10-[(3-(formylamino)-2,3,6-trideoxy-alpha-L-lyxo-hexopyranosyl)oxy]-5,12-naphthacenedione
- 63084-42-4
- 5,12-Naphthacenedione, 8-acetyl-7,8,9,10-tetrahydro-6,8,11-trihydroxy-1-methoxy-10-((2,3,6-trideoxy-3-(formylamino)-alpha-L-lyxo-hexopyranosyl)oxy)-, (8S-cis)-
-
- Inchi: 1S/C28H29NO11/c1-11-23(32)15(29-10-30)7-18(39-11)40-17-9-28(37,12(2)31)8-14-20(17)27(36)22-21(25(14)34)24(33)13-5-4-6-16(38-3)19(13)26(22)35/h4-6,10-11,15,17-18,23,32,34,36-37H,7-9H2,1-3H3,(H,29,30)
- InChI Key: AQFSEUJDYAJBPS-UHFFFAOYSA-N
- SMILES: COC1C2=C(C(C3C(C2=O)=C(O)C2=C(CC(C(=O)C)(CC2OC2OC(C)C(O)C(NC=O)C2)O)C=3O)=O)C=CC=1
Computed Properties
- Exact Mass: 555.17406074g/mol
- Monoisotopic Mass: 555.17406074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 40
- Rotatable Bond Count: 5
- Complexity: 1020
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.251
- Topological Polar Surface Area: 189Ų
Baumycin C1 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B118855-5mg |
Baumycin C1 |
63084-42-4 | 5mg |
$ 207.00 | 2023-04-19 | ||
| TRC | B118855-25mg |
Baumycin C1 |
63084-42-4 | 25mg |
$ 953.00 | 2023-04-19 | ||
| TRC | B118855-50mg |
Baumycin C1 |
63084-42-4 | 50mg |
$ 1642.00 | 2023-04-19 | ||
| TRC | B118855-25 mg |
Baumycin C1 |
63084-42-4 | 25mg |
$ 790.00 | 2022-06-07 |
Baumycin C1 Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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